2,4-dimethyl-N-(1-methylbutyl)benzamide

• IUPAC Name: 2,4-dimethyl-N-pentan-2-ylbenzamide
• InChI: InChI=1S/C14H21NO/c1-5-6-12(4)15-14(16)13-8-7-10(2)9-11(13)3/h7-9,12H,5-6H2,1-4H3,(H,15,16)
• InChI Key: BPYQYEJBSIATQG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(=O)C1=C(C=C(C=C1)C)C
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

2,4-Dimethyl-N-(1-methylbutyl)benzamide is a benzamide derivative characterized by a 2,4-dimethyl-substituted benzene ring and a branched N-(1-methylbutyl) amide group.

Comparison with Similar Compounds

Electronic and Steric Effects

• This substitution may also enhance stability against oxidative degradation .
• N-(1-Methylbutyl) Amide Group : The branched alkyl chain contributes to higher lipophilicity compared to shorter-chain analogs (e.g., N-methyl or N-ethyl derivatives), which could improve membrane permeability in biological systems .

Research Findings and Data

While direct experimental data for 2,4-dimethyl-N-(1-methylbutyl)benzamide are sparse, studies on related compounds provide critical insights:

• Solubility: Methyl-substituted benzamides generally exhibit lower aqueous solubility than their polar counterparts (e.g., sulfonamide or amino-substituted derivatives) but better solubility in organic solvents .
• Reactivity: The steric hindrance from 2,4-dimethyl groups may reduce nucleophilic aromatic substitution rates compared to monosubstituted or electron-deficient analogs .